Cas no 617709-76-9 (1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, diethyl ester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, diethyl ester
• CAS No: 617709-76-9
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 4070335
• PubChem ID: 60097759
• Update Time: 2025-04-22

1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, diethyl ester
• diethyl 1-isopropyl-1H-pyrazole-3,5-dicarboxylate
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-diethyl ester
• STL587462
• 3,5-diethyl 1-(propan-2-yl)-1H-pyrazole-3,5-dicarboxylate
• 3,5-diethyl 1-isopropylpyrazole-3,5-dicarboxylate
• diethyl 1-(propan-2-yl)-1H-pyrazole-3,5-dicarboxylate
• AKOS032959080
• SCHEMBL6734669
• 617709-76-9

• Inchi： 1S/C12H18N2O4/c1-5-17-11(15)9-7-10(12(16)18-6-2)14(13-9)8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： BVXOGMFLZRZCBO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(OCC)=O)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 254.12665706Da
• Monoisotopic Mass: 254.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų